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Compound of Interest

Compound Name: Tetramethylammonium nitrate

Cat. No.: B162179 Get Quote

An In-depth Technical Guide to the Spectroscopic Data of Tetramethylammonium Nitrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

tetramethylammonium nitrate, a compound of interest in various chemical and

pharmaceutical applications. The guide details infrared (IR), Raman, and nuclear magnetic

resonance (NMR) spectroscopic data, along with the experimental protocols for their

acquisition.

Spectroscopic Data
The following tables summarize the key spectroscopic data for tetramethylammonium nitrate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H and ¹³C NMR Spectroscopic Data for Tetramethylammonium Nitrate

Nucleus Chemical Shift (δ) ppm Solvent

¹H 3.1 D₂O

¹³C 54.9 D₂O

Vibrational Spectroscopy (IR and Raman)
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Table 2: Infrared (IR) Spectroscopic Data for Tetramethylammonium Nitrate

Wavenumber (cm⁻¹) Assignment

~3020 C-H stretch

~1480 CH₃ asymmetric deformation

~1380 NO₃⁻ asymmetric stretch

~950 C-N stretch

~830 NO₃⁻ out-of-plane bend

Table 3: Raman Spectroscopic Data for Tetramethylammonium Nitrate

Note: A complete experimental Raman spectrum for tetramethylammonium nitrate is not

readily available in the cited literature. This table is a composite based on the known vibrational

modes of the tetramethylammonium cation and the nitrate anion from studies on similar salts.

Wavenumber (cm⁻¹) Assignment

~3030 C-H symmetric stretch

~2980 C-H asymmetric stretch

~1450 CH₃ asymmetric deformation

~1050 NO₃⁻ symmetric stretch (ν₁)[1][2][3][4]

~955 C-N symmetric stretch

~752 C-N asymmetric stretch

~720 NO₃⁻ in-plane deformation (ν₄)[2]

Experimental Protocols
Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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2.1.1. Sample Preparation

Approximately 10-20 mg of tetramethylammonium nitrate is dissolved in ~0.6-0.7 mL of

deuterium oxide (D₂O).

The solution is transferred to a 5 mm NMR tube.

The tube is capped and carefully inverted several times to ensure a homogenous solution.

2.1.2. ¹H NMR Spectroscopy

Instrument: A standard NMR spectrometer (e.g., 300 or 400 MHz).

Solvent: D₂O

Temperature: Standard ambient temperature (e.g., 298 K).

Procedure:

The prepared NMR tube is placed in the spectrometer.

The magnetic field is locked onto the deuterium signal of the D₂O solvent.

Shimming is performed to optimize the magnetic field homogeneity.

A standard one-pulse ¹H NMR experiment is acquired.

The resulting Free Induction Decay (FID) is Fourier transformed, phase-corrected, and

baseline-corrected.

The chemical shifts are referenced to the residual HDO signal.

2.1.3. ¹³C NMR Spectroscopy

Instrument: A standard NMR spectrometer with ¹³C capabilities.

Solvent: D₂O

Temperature: Standard ambient temperature (e.g., 298 K).
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Procedure:

The same sample prepared for ¹H NMR can be used.

A standard ¹³C NMR experiment with proton decoupling is performed.

A sufficient number of scans are acquired to achieve an adequate signal-to-noise ratio.

The FID is processed similarly to the ¹H spectrum.

Sample Preparation Data Acquisition Data Processing

Weigh Tetramethylammonium Nitrate Dissolve in D₂O Transfer to NMR Tube Insert Sample into Spectrometer Lock and Shim Acquire ¹H and ¹³C FID Fourier Transform Phase and Baseline Correction Reference Spectra

Click to download full resolution via product page

NMR Experimental Workflow

Infrared (IR) Spectroscopy
2.2.1. Sample Preparation (Nujol Mull)

A small amount (2-5 mg) of finely powdered tetramethylammonium nitrate is placed on a

salt plate (e.g., KBr or NaCl).

One to two drops of Nujol (mineral oil) are added.

The mixture is ground with a pestle or the edge of another salt plate to form a uniform,

translucent mull.

The mull is evenly spread between two salt plates.

2.2.2. Data Acquisition

Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

Accessory: Transmission holder.
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Procedure:

A background spectrum of the clean, empty sample compartment is collected.

The prepared salt plates with the Nujol mull are placed in the sample holder.

The sample spectrum is recorded.

The final spectrum is presented in terms of transmittance or absorbance.

Sample Preparation (Nujol Mull)

Data Acquisition

Grind Sample Mix with Nujol Spread on Salt Plate

Collect Background Spectrum Mount Sample Collect Sample Spectrum

Click to download full resolution via product page

FTIR Experimental Workflow

Raman Spectroscopy
2.3.1. Sample Preparation

A small amount of the crystalline tetramethylammonium nitrate is placed in a glass

capillary tube or on a microscope slide.

2.3.2. Data Acquisition

Instrument: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm).

Procedure:

The sample is placed in the instrument's sample holder.

The laser is focused on the sample.
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The Raman scattering is collected and directed to the spectrometer.

The spectrum is recorded over a range of Raman shifts (e.g., 100-3500 cm⁻¹).

Cosmic ray removal and baseline correction may be applied to the spectrum.

Sample Preparation Data Acquisition Data Processing

Place Crystalline Sample Focus Laser on Sample Collect Scattered Light Record Spectrum Cosmic Ray Removal Baseline Correction

Click to download full resolution via product page

Raman Spectroscopy Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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